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Compound of Interest

Compound Name: Mefenamic Acid D4

Cat. No.: B602599

CAS Number: 1216745-79-7
Chemical Formula: C1sH11DaNO:2
Molecular Weight: 245.31 g/mol

This technical guide provides an in-depth overview of Mefenamic Acid-d4, a deuterated internal
standard essential for the accurate quantification of mefenamic acid in biological matrices.
Designed for researchers, scientists, and drug development professionals, this document
outlines the compound's properties, experimental protocols for its use in liquid
chromatography-tandem mass spectrometry (LC-MS/MS), and relevant quantitative data.

Chemical and Physical Properties

Mefenamic Acid-d4, with the formal name 6-[(2,3-dimethylphenyl)amino]-benzoic-2,3,4,5-d4
acid, is a stable, isotopically labeled analog of mefenamic acid.[1] Its physical and chemical
properties are summarized in the table below.
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Property Value Reference

CAS Number 1216745-79-7 [1]
6-[(2,3-dimethylphenyl)amino]-

Formal Name K ) P y-) ] [1]
benzoic-2,3,4,5-d4 acid

Chemical Formula C15H11DaNO2 [1]

Molecular Weight 245.31 [2]

Purity >98% N/A

Appearance A solid [1]

N DMSO: Slightly soluble,

Solubility ) [1]
Methanol: Slightly soluble
[2H]C1=C(C(=C(C(=C1[2H])C(

SMILES =0)O)NC2=CC=CC(=C2C)C) [2]
[2H])[2H]
InChl=1S/C15H15NO2/c1-10-
6-5-9-13(11(10)2)16-14-8-4-3-

InChl [1]
7-12(14)15(17)18/h3-9,16H,1-
2H3,(H,17,18)/i3D,4D,7D,8D
HYYBABOKPJLUIN-

InChlKey [1]

KNIGXJNHSA-N

Application in Bioanalysis

Mefenamic Acid-d4 is primarily utilized as an internal standard (IS) in bioanalytical methods,
particularly for the quantification of mefenamic acid in complex biological matrices such as
plasma and urine.[3] The use of a stable isotope-labeled internal standard is the gold standard
in quantitative mass spectrometry as it co-elutes with the analyte and experiences similar
matrix effects and ionization suppression or enhancement, leading to highly accurate and
precise measurements.[3]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.turkjps.org/pdf/68f48462-babf-415b-b878-1e392d1c83af/articles/tjps.galenos.2019.42243/TJPS-17-465-En.pdf
https://www.turkjps.org/pdf/68f48462-babf-415b-b878-1e392d1c83af/articles/tjps.galenos.2019.42243/TJPS-17-465-En.pdf
https://www.turkjps.org/pdf/68f48462-babf-415b-b878-1e392d1c83af/articles/tjps.galenos.2019.42243/TJPS-17-465-En.pdf
https://www.researchgate.net/publication/282439286_Determination_of_Mefenamic_Acid_in_Human_Urine_by_Means_of_Two_Spectroscopic_Methods_by_Using_Cloud_Point_Extraction_Methodology_as_a_Tool_for_Treatment_of_Samples
https://www.turkjps.org/pdf/68f48462-babf-415b-b878-1e392d1c83af/articles/tjps.galenos.2019.42243/TJPS-17-465-En.pdf
https://www.turkjps.org/pdf/68f48462-babf-415b-b878-1e392d1c83af/articles/tjps.galenos.2019.42243/TJPS-17-465-En.pdf
https://www.researchgate.net/publication/282439286_Determination_of_Mefenamic_Acid_in_Human_Urine_by_Means_of_Two_Spectroscopic_Methods_by_Using_Cloud_Point_Extraction_Methodology_as_a_Tool_for_Treatment_of_Samples
https://www.turkjps.org/pdf/68f48462-babf-415b-b878-1e392d1c83af/articles/tjps.galenos.2019.42243/TJPS-17-465-En.pdf
https://www.turkjps.org/pdf/68f48462-babf-415b-b878-1e392d1c83af/articles/tjps.galenos.2019.42243/TJPS-17-465-En.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4518105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4518105/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

High-Throughput LC-MS/MS Method for Mefenamic Acid
in Rat Plasma

A robust and high-throughput LC-MS/MS method has been developed for the quantification of
mefenamic acid in rat plasma using Mefenamic Acid-d4 as an internal standard. This method
employs a simple protein precipitation technique for sample preparation, allowing for rapid
analysis.

1. Preparation of Stock and Working Solutions:

» Prepare stock solutions of mefenamic acid and Mefenamic Acid-d4 in methanol at a
concentration of 1 mg/mL.

» Prepare working solutions by diluting the stock solutions with a 50% methanol solution.

e Prepare a working solution of the internal standard (Mefenamic Acid-d4) at a concentration
of 100 ng/mL.

2. Sample Preparation (Protein Precipitation):

e To 100 pL of rat plasma, add 50 pL of the internal standard working solution (100 ng/mL).
e Add 400 pL of acetonitrile to precipitate the plasma proteins.

» Vortex the mixture for 5 minutes.

o Centrifuge the samples at 4000 rpm for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 200 pL of the mobile phase.
3. Chromatographic Conditions:
e LC System: Agilent 1200 Series or equivalent.

e Column: Hypersil GOLD C18 (50 mm x 2.1 mm, 1.9 um) or equivalent.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mobile Phase: 0.1% Formic acid in Water (A) and 0.1% Formic acid in Acetonitrile (B).

Gradient: A suitable gradient to ensure separation of mefenamic acid and the internal
standard from matrix components.

Flow Rate: 0.5 mL/min.
Injection Volume: 5 pL.
Column Temperature: 40°C.
Autosampler Temperature: 4°C.
. Mass Spectrometric Conditions:
Mass Spectrometer: API1 4000 or equivalent triple quadrupole mass spectrometer.
lonization Mode: Electrospray lonization (ESI), Negative ion mode.
Multiple Reaction Monitoring (MRM) Transitions:
o Mefenamic Acid: m/z 240.1 - 196.1
o Mefenamic Acid-d4: m/z 244.1 - 200.1
Key MS Parameters:
o Curtain Gas (CUR): 20 psi
o Collision Gas (CAD): Medium
o lonSpray Voltage (IS): -4500 V
o Temperature (TEM): 550°C
o lon Source Gas 1 (GS1): 50 psi

o lon Source Gas 2 (GS2): 50 psi
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[e]

Declustering Potential (DP): -50 V

o

Entrance Potential (EP): -10 V

[¢]

Collision Energy (CE): -25 V

[¢]

Collision Cell Exit Potential (CXP): -10 V

Parameter Mefenamic Acid Mefenamic Acid-d4
Precursor lon (Q1) (m/z) 240.1 244.1

Product lon (Q3) (m/z) 196.1 200.1

Retention Time (min) ~1.5 ~1.5

Experimental Workflow and Diagrams

The following diagram illustrates the experimental workflow for the quantification of mefenamic
acid using Mefenamic Acid-d4 as an internal standard.
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Caption: Bioanalytical workflow for mefenamic acid quantification.
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Conclusion

Mefenamic Acid-d4 is an indispensable tool for the accurate and precise quantification of
mefenamic acid in preclinical and clinical studies. Its use as an internal standard in LC-MS/MS
methods, as detailed in this guide, ensures reliable data for pharmacokinetic, toxicokinetic, and
other bioanalytical applications. The provided experimental protocol serves as a robust starting
point for method development and validation in drug development and research laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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